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Compound Name:
(5-Methylbenzofuran-2-yl)boronic

acid

Cat. No.: B151839 Get Quote

An In-depth Technical Guide on (5-Methylbenzofuran-2-yl)boronic acid

This technical guide provides essential information regarding (5-Methylbenzofuran-2-
yl)boronic acid, a valuable reagent in organic synthesis. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical research. This

document outlines the compound's core physicochemical properties and provides context for

its application.

Core Properties
(5-Methylbenzofuran-2-yl)boronic acid is a member of the benzofuran and boronic acid

families of organic compounds. These compounds are particularly significant as building blocks

in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is

a powerful tool for forming carbon-carbon bonds.

Physicochemical Data
The fundamental molecular properties of (5-Methylbenzofuran-2-yl)boronic acid are

summarized in the table below.
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Property Value

Molecular Formula C9H9BO3

Molecular Weight 175.98 g/mol

Purity ≥98%

Structural and Relational Information
The following diagram illustrates the relationship between the compound's name and its

primary molecular identifiers.
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Caption: Relationship between the chemical name, molecular formula, and molecular weight.

Applications in Synthesis
Benzofuran derivatives and aryl boronic acids are extensively used in the synthesis of complex

organic molecules, including biologically active compounds.[1][2] Palladium-catalyzed

reactions, in particular, are a cornerstone of modern synthetic chemistry, allowing for the

construction of intricate molecular frameworks.[2][3] While specific experimental protocols for

(5-Methylbenzofuran-2-yl)boronic acid are proprietary to various research and commercial

entities, a general procedure for a Suzuki-Miyaura coupling reaction involving an aryl boronic

acid is provided below for illustrative purposes.
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Illustrative Experimental Protocol: Suzuki-Miyaura
Cross-Coupling
The following is a generalized protocol and may require optimization for specific substrates.

Reaction Setup: In a suitable reaction vessel, combine the aryl halide (1.0 equivalent), (5-
Methylbenzofuran-2-yl)boronic acid (1.1 to 1.5 equivalents), and a palladium catalyst

(e.g., Pd(PPh3)4, 2-5 mol%).

Solvent and Base: Add a solvent system, such as a mixture of toluene and water, and a base

(e.g., K2CO3, Na2CO3, or K3PO4, 2.0 to 3.0 equivalents).

Reaction Conditions: The reaction mixture is typically degassed and then heated under an

inert atmosphere (e.g., nitrogen or argon) for a period ranging from a few hours to overnight,

with the temperature depending on the specific reactants.

Monitoring and Work-up: The progress of the reaction can be monitored by techniques such

as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, the reaction mixture is cooled, and the organic layer is separated, washed,

dried, and concentrated.

Purification: The crude product is then purified, typically by column chromatography, to yield

the desired coupled product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(5-Methylbenzofuran-2-yl)boronic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151839#5-methylbenzofuran-2-yl-boronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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